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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the techniques and protocols for

the drawing and processing of cadmium silver (Ag-Cd) alloy wires, widely utilized in the

manufacturing of electrical contacts and other specialized industrial applications. The following

sections detail the underlying principles, experimental procedures, and the influence of various

processing parameters on the final properties of the wire.

Introduction to Cadmium Silver Alloys
Cadmium silver alloys, particularly silver-cadmium oxide (Ag-CdO) composites, are extensively

used in low-voltage electrical apparatus due to their excellent resistance to contact welding,

good arc erosion resistance, and low contact resistance over their service life.[1] The addition

of 10-15% cadmium oxide to silver enhances the material's durability against electrical erosion

and provides a degree of arc-quenching capability.[2] These materials are typically

manufactured through powder metallurgy or internal oxidation methods.[3] The internal

oxidation process, which will be the focus of these notes, involves the oxidation of cadmium

within a silver-cadmium alloy matrix to form a dispersion of fine cadmium oxide particles. This

method results in a material with superior hardness and electrical conductivity compared to

those produced by powder metallurgy.
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The production of cadmium silver alloy wire is a multi-step process that begins with the creation

of the alloy and proceeds through various stages of mechanical and thermal treatment to

achieve the desired dimensions and properties. A general manufacturing process is outlined in

the patent CN106048289A.[1]

Experimental Protocols
2.1.1. Protocol for Alloy Preparation and Casting

Material Weighing: Accurately weigh high-purity silver (99.99%) and cadmium (99.99%) to

the desired composition (e.g., 85-90% Ag, 10-15% Cd).

Melting: Place the weighed metals into a medium-frequency induction melting furnace.

Ingot Casting: Heat the mixture until a homogenous molten alloy is formed and then cast it

into ingots.

2.1.2. Protocol for Hot Extrusion and Initial Drawing

Surface Cleaning: Clean the surfaces of the cast ingots by turning to remove any impurities

or oxide layers.

Heating and Extrusion: Heat the cleaned ingots and extrude them into silver-cadmium alloy

wire rods.

Initial Wire Drawing: Draw the wire rods through a series of dies to reduce their diameter.

Cutting: Cut the drawn wire into segments of a suitable length for the subsequent oxidation

process.

2.1.3. Protocol for Internal Oxidation

The internal oxidation process is critical for forming the cadmium oxide dispersion within the

silver matrix. A two-stage oxidation process can be employed to control the particle size of the

oxide.[1]

Furnace Loading: Place the wire segments into an internal oxidation furnace with an oxygen-

rich atmosphere.
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Low-Temperature Oxidation: Initially, perform oxidation at a lower temperature to form fine

oxide particles.

High-Temperature Oxidation: Subsequently, increase the temperature for high-temperature

oxidation to promote the growth of coarser oxide particles. This combination of fine and

coarse particles can improve the material's malleability.[1]

For a detailed study on the kinetics of internal oxidation, refer to the research on Ag-Cd alloys,

which investigates the process at temperatures of 670°C, 750°C, and 795°C for durations

ranging from 5 to 48 hours.[4]

2.1.4. Protocol for Post-Oxidation Processing

Cleaning and Polishing: After oxidation, clean and polish the wire segments to remove any

surface oxides.

Pressing and Extrusion: Dry the segments and press them into round ingots. Heat these

ingots in an air furnace and extrude them into wires.

2.1.5. Protocol for Final Wire Drawing and Annealing

Final Drawing: Draw the extruded wires through a series of dies to achieve the final desired

diameter.

Annealing: Perform an annealing treatment to relieve internal stresses and improve the

wire's ductility. The annealing process involves heating the wire to a specific temperature,

holding it for a certain duration, and then cooling it. This step is crucial for restoring the

elasticity of the work-hardened metal.[5]

Data on Material Properties
The following tables summarize the quantitative data for the properties of cadmium silver

alloys.

Table 1: Physical and Mechanical Properties of 90Ag-10CdO Alloy[6]
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Property Value

Density 9.79 g/cm³

Hardness, Rockwell F 42

Tensile Strength, Ultimate 103 MPa

Melting Point ≤ 980 °C

Table 2: Influence of CdO Particle Size on the Properties of AgCdO(12) Material[7]

Mean Oxide
Particle Size (μm)

Resistivity (μΩ·cm) Hardness (HV)
Tensile Strength
(MPa)

0.8 2.2 101 300

1.2 2.1 98 290

1.5 2.11 95 284

Visualization of Processing Workflows and
Relationships
Experimental Workflow
The following diagram illustrates the key stages in the manufacturing and processing of

cadmium silver alloy wire.
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Manufacturing Workflow for Ag-CdO Wire

Relationship between Processing and Properties
The diagram below illustrates the logical relationship between the key processing stages and

the resulting material properties.
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Processing-Property Interrelationships

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14575354#cadmium-silver-alloy-wire-drawing-and-
processing-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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